Cas no 84395-22-2 (methyl (1S,4aR,5S,6R,7R,7aS)-1-(hexopyranosyloxy)-5,6-dihydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate)

• Product Name: methyl (1S,4aR,5S,6R,7R,7aS)-1-(hexopyranosyloxy)-5,6-dihydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
• CAS No: 84395-22-2
• MF: C₁₇H₂₆O₁₁
• MW: 406.381746768951
• CID: 989357
• PubChem ID: 341846
• Update Time: 2025-04-20

methyl (1S,4aR,5S,6R,7R,7aS)-1-(hexopyranosyloxy)-5,6-dihydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1S,4aR,5S,6R,7R,7aS)-1-(hexopyranosyloxy)-5,6-dihydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
• 6-beta-Hydroxyloganin
• AC1L7UVF
• 6-.beta.-hydroxy-Loganin
• Loganin, 6-.beta.-hydroxy-
• LOGANIN, 6-BETA-HYDROXY
• NCI60_003529
• methyl (1S,4aR,5S,6R,7R,7aS)-5,6-dihydroxy-7-methyl-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
• Loganin, 6-.β.-hydroxy-
• Cyclopenta(c)pyran-4-carboxylic acid, 1-(beta-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-5,6-dihydroxy-7-methyl-, methyl ester, (1S-(1alpha,4aalpha,5alpha,6alpha,7alpha,7aalpha))-
• 6beta-hydroxyloganin
• NSC 375867
• CHEMBL492202
• 84395-22-2
• DTXSID901004668
• methyl 1-(hexopyranosyloxy)-5,6-dihydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
• CHEMBL1980462
• NSC-375867
• NSC375867

• Inchi： 1S/C17H26O11/c1-5-8-9(12(21)10(5)19)6(15(24)25-2)4-26-16(8)28-17-14(23)13(22)11(20)7(3-18)27-17/h4-5,7-14,16-23H,3H2,1-2H3/t5-,7?,8+,9+,10-,11?,12+,13?,14?,16+,17?/m1/s1
• InChI Key： QDEYKGKBMCIYCT-IIBPOAPYSA-N
• SMILES： O1C=C(C(=O)OC)[C@@H]2[C@@H]([C@@H]([C@H](C)[C@@H]2[C@@H]1OC1C(C(C(C(CO)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 406.14751164g/mol
• Monoisotopic Mass: 406.14751164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 175Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides